Methyltrioxorhenium(VII) (MTO)

Specification

• Molecular Formula: CH3O3Re-
• Molecular Weight: 249.24 g/mol
• IUPAC Name: carbanide;trioxorhenium
• Standard InChI: InChI=1S/CH3.3O.Re/h1H3;;;;/q-1
• Standard InChI Key: VZSXFJPZOCRDPW-UHFFFAOYSA-N
• Canonical SMILES: [CH3-].O=[Re](=O)=O

Introduction

Structural and Molecular Characteristics

Chemical Composition and Formula

MTO belongs to the oxometalate class of organometallic compounds, characterized by a rhenium center bonded to three oxygen atoms and a methyl group. Its linear formula, $\text{CH}_3\text{ReO}_3$, reflects a trigonal pyramidal geometry around the rhenium atom, which adopts a +7 oxidation state. The compound’s exact mass is 249.963972, and its monoisotopic mass corroborates this value. The InChI key (PQTLALPZRPFYIT-UHFFFAOYSA-N) and SMILES notation (CRe(=O)=O) provide standardized identifiers for computational and database applications.

Physical and Chemical Properties

Property	Value
Molecular Weight	249.24 g/mol
Appearance	Off-white to gray powder
Melting Point	111°C
Solubility in H$_2$O	Not available
Exact Mass	249.963972

Applications in Organic Synthesis and Industrial Processes

Role in Catalysis

MTO’s primary application lies in its use as a catalyst for organic transformations. Its capacity to mediate electron transfer reactions enables the synthesis of complex organic molecules. For instance, MTO facilitates the activation of inert bonds, though the exact scope of these reactions requires further investigation beyond the current data. Industrial applications include solar energy technologies and water treatment processes, where MTO’s non-aqueous solubility is advantageous.

Comparative Analysis with Alternative Catalysts

Parameter	Detail
Hazard Statements	None
Transport Information	NONH for all modes of transport
WGK Germany	3 (Highly hazardous to water)
First Aid Measures	Rinse skin/eyes with water; seek medical help if needed

Supplier	Purity	Quantity	Price	Product Code
American Elements	99% (2N)	Variable	Upon request	RE7-MTO-02-C
Santa Cruz Biotechnology	98%	100 mg	$37.00	sc-253044
TCI Europe	>97.0%	Variable	Upon request	M1296

Supplier Landscape and Market Trends

Major suppliers include American Elements, TCI Europe, and Santa Cruz Biotechnology. The compound’s immediate availability in most volumes suggests stable production pipelines, though niche applications (e.g., high-purity research) may face lead times, as seen with Santa Cruz’s 500 mg stock.